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Compound of Interest

Compound Name: N-Methyl-4-nitroaniline

Cat. No.: B087028 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

N-Methyl-4-nitroaniline (CAS No. 100-15-2). The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals by outlining the

necessary personal protective equipment (PPE), operational protocols, and emergency

responses.

Hazard and Property Overview
N-Methyl-4-nitroaniline is a hazardous substance that is toxic if swallowed, inhaled, or in

contact with skin.[1][2][3] It is known to cause serious eye and skin irritation and may lead to

organ damage through prolonged or repeated exposure.[1][2] The substance is also harmful to

aquatic life with long-lasting effects.[4]
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Property Value Source

Molecular Formula C₇H₈N₂O₂ [2]

Molecular Weight 152.15 g/mol [2]

Appearance

Amber to brownish-yellow

powder or prisms with a violet

reflex.

[1][5]

Melting Point 149 - 154 °C (300.2 - 309.2 °F) [1]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[4][6]

Vapor Density 5.25 (vs air)

UN Number 2811 [2]

Hazard Class 6.1 (Poison) [5]

GHS Hazard Statements

H301: Toxic if swallowed[2][3][4]

H311: Toxic in contact with skin[2][3][4]

H331: Toxic if inhaled[2][3][4]

H373: May cause damage to organs through prolonged or repeated exposure[2][3][4]

H412: Harmful to aquatic life with long lasting effects[4]

Operational and Disposal Plans: A Step-by-Step
Guide
Adherence to the following protocols is mandatory to ensure a safe laboratory environment

when working with N-Methyl-4-nitroaniline.
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Personal Protective Equipment (PPE) Protocol
All personnel must don the following PPE before entering an area where N-Methyl-4-
nitroaniline is handled:

Eye and Face Protection: Wear tightly fitting safety goggles that conform to EN166 (EU) or

NIOSH (US) standards.[4] A face shield should also be used for added protection.[2]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves, which must be inspected for integrity

before each use.[2][4]

Protective Clothing: Wear impervious, fire/flame-resistant lab coats or clothing to prevent

skin exposure.[1][4]

Respiratory Protection:

For weighing and preparing solutions, use a NIOSH-approved half-face respirator with an

organic vapor/acid gas cartridge and a P2 (EN 143) dust/mist filter.[3]

In situations where exposure limits may be exceeded or if irritation is experienced, a full-

face respirator is required.[4]

Safe Handling and Storage Protocol
Ventilation: Always handle N-Methyl-4-nitroaniline in a well-ventilated area. A chemical

fume hood with appropriate exhaust ventilation is required.[2][4]

Safe Handling Practices:

Avoid all contact with skin and eyes.[2][4]

Do not breathe in dust, fumes, or vapors.[2][4]

Prevent the formation of dust and aerosols.[2][4]

Do not eat, drink, or smoke in the handling area.[1][4]
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Wash hands thoroughly after handling the substance.[1][4]

Storage:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed.[2][4]

The storage area should be locked.[4]

Accidental Release and Emergency Protocol
Spill Response:

Immediately evacuate personnel to a safe area, upwind of the spill if possible.[4]

Remove all sources of ignition.[4]

Don the full required PPE, including respiratory protection.[2]

For small spills, dampen the solid material with acetone to prevent dust from becoming

airborne.[5]

Carefully sweep or shovel the dampened material into a suitable, closed container for

disposal.[2][5]

Use absorbent paper dampened with acetone to clean up any remaining residue.[5]

Wash the spill area with a soap and water solution.[5]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[2][4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water. Seek immediate medical attention.[2][4]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical help.[2][4]

Disposal Plan
All waste containing N-Methyl-4-nitroaniline must be treated as hazardous waste.

Waste Collection: Collect waste material and any contaminated items (e.g., gloves,

absorbent paper) in suitable, closed, and clearly labeled containers.[2]

Disposal Method:

Arrange for disposal through a licensed and approved waste disposal company.[2]

One approved method is to dissolve the material in a combustible solvent and incinerate it

in a chemical incinerator equipped with an afterburner and scrubber.[2]

Contaminated packaging should be disposed of as unused product.[2]

Ensure all local, regional, and national regulations for hazardous waste disposal are

strictly followed.[1]

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of N-
Methyl-4-nitroaniline.
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Workflow for Safe Handling of N-Methyl-4-nitroaniline

Preparation

Handling

Post-Handling & Disposal Emergency Protocol

Assess Risks & Review SDS

Don Required PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Weigh/Handle Chemical
(Avoid Dust Formation)

Perform Experiment

Spill, Exposure, or Fire OccursDecontaminate Work Area

Collect Waste in Labeled Container

Dispose of Waste via Licensed Contractor

Doff & Dispose of Contaminated PPE

Wash Hands Thoroughly

Evacuate & Alert Others

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for N-Methyl-4-nitroaniline handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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